[3-(Hydroxymethyl)-2,2,5,5-tetramethyl-2,5-dihydro-1h-pyrrol-1-yl]oxidanyl

Description

[3-(Hydroxymethyl)-2,2,5,5-tetramethyl-2,5-dihydro-1h-pyrrol-1-yl]oxidanyl, also known as 3-Hydroxymethyl-(1-oxy-2,2,5,5-tetramethylpyrroline), is a chemical compound characterized by a pyrrolidine ring substituted with four methyl groups and a hydroxymethyl group . The compound is also known by its CAS number 55738-75-5 . It can undergo oxidation reactions, particularly at the hydroxymethyl group, which can lead to the formation of aldehydes or carboxylic acids.

This compound has applications in scientific research, including its use as a building block in organic synthesis and as a reagent in various chemical reactions. It has been studied for its potential biological activity and interactions with biomolecules, as well as its potential therapeutic properties, such as acting as an antioxidant or in drug delivery systems. In industry, it is utilized in the production of specialty chemicals and materials. The synthesis of [3-(Hydroxymethyl)-2,2,5,5-tetramethyl-2,5-dihydro-1h-pyrrol-1-yl]oxidanyl typically involves the formation of the pyrrolidine ring, introduction of methyl groups via alkylation, hydroxymethylation using formaldehyde, and oxidation of the hydroxymethyl group to form the oxidanyl group.

A similar compound, 2,2,5,5-Tetramethyl-1-oxy-3-pyrroline-3-carboxylic acid, also features a pyrroline ring with tetramethyl substitutions but has a carboxylic acid group instead of a hydroxymethyl group . This compound has a molecular weight of 184.21 g/mol . Another related compound is 2,5-Dihydro-3-(hydroxymethyl)-2,2,5,5-tetramethyl-4-(3-pyridinyl)-1H-pyrrol-1-yloxy, which includes a pyridinyl group attached to the pyrrole structure .

• CAS No.: 55738-75-5
• Product Name: [3-(Hydroxymethyl)-2,2,5,5-tetramethyl-2,5-dihydro-1h-pyrrol-1-yl]oxidanyl
• Molecular Formula: C9H17NO2
• Molecular Weight: 171.24 g/mol
• IUPAC Name: (1-hydroxy-2,2,5,5-tetramethylpyrrol-3-yl)methanol
• Standard InChI: InChI=1S/C9H17NO2/c1-8(2)5-7(6-11)9(3,4)10(8)12/h5,11-12H,6H2,1-4H3
• Standard InChIKey: FSOVQIPUADDCNW-UHFFFAOYSA-N
• SMILES: CC1(C=C(C(N1[O])(C)C)CO)C
• Canonical SMILES: CC1(C=C(C(N1O)(C)C)CO)C
• Synonyms: 2,5-dihydro-3-(hydroxymethyl)-2,2,5,5-tetramethyl-1H-Pyrrol-1-yloxy; 3-Hydroxymethyl-2,2,5,5-tetramethyl-3-pyrrolin-1-yloxy; 3-Hydroxymethyl-2,2,5,5-tetramethylpyrrolin-1-oxyl; 3-Hydroxymethyl-2,2,5,5-tetramethylpyrroline-N-oxyl
• PubChem Compound: 15203197
• Last Modified: Sep 16 2023